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Compound of Interest

Compound Name: Nizax

Cat. No.: B1679011 Get Quote

Introduction

Nizatidine is a histamine H2-receptor antagonist used to treat peptic ulcers and

gastroesophageal reflux disease (GERD) by decreasing the amount of acid produced by the

stomach.[1][2][3][4] Accurate quantification of nizatidine in pharmaceutical formulations is

crucial for ensuring product quality and therapeutic efficacy. This application note details a

simple, accurate, and cost-effective titrimetric method for the determination of nizatidine in

capsules.

Principle

This method is based on the oxidation of nizatidine by a standardized solution of N-

bromosuccinimide (NBS) in an acidic medium.[5] The endpoint of the titration is determined by

the color change of a suitable indicator. The reaction stoichiometry reveals that one mole of

nizatidine reacts with four moles of N-bromosuccinimide.

Experimental Protocols
1. Reagents and Materials

Nizatidine Reference Standard: Pharmaceutical grade

Nizatidine Capsules: Commercially available
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N-Bromosuccinimide (NBS) Solution (0.02 M): Dissolve an accurately weighed amount of

NBS in distilled water to prepare a standardized solution.

Sulfuric Acid (2 M): Prepare by diluting concentrated sulfuric acid with distilled water.

Methyl Red Indicator: Prepare a 0.1% w/v solution in ethanol.

Distilled Water

Glassware: Burette, pipette, conical flasks, volumetric flasks.

2. Preparation of Standard Nizatidine Solution

Accurately weigh about 100 mg of nizatidine reference standard.

Transfer it to a 100 mL volumetric flask.

Dissolve in and dilute to the mark with distilled water to obtain a stock solution.

3. Sample Preparation (from Capsules)

Take the contents of 20 nizatidine capsules and determine the average weight.

Accurately weigh a quantity of the powdered capsule contents equivalent to a known amount

of nizatidine (e.g., 100 mg).

Transfer the powder to a 100 mL volumetric flask.

Add about 70 mL of distilled water and sonicate for 15 minutes to ensure complete

dissolution of nizatidine.

Dilute to the mark with distilled water and mix well.

Filter the solution to remove any insoluble excipients.

4. Titration Procedure

Pipette a known volume (e.g., 10 mL) of the clear filtrate of the sample solution into a 250 mL

conical flask.
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Add 5 mL of 2 M sulfuric acid.

Add 2-3 drops of methyl red indicator. The solution will turn red.

Titrate the solution with the standardized 0.02 M N-bromosuccinimide solution from a

burette.

The endpoint is reached when the red color of the solution changes to a faint yellow.

Record the volume of NBS solution consumed.

Perform a blank titration using all the reagents except the nizatidine solution.

5. Calculation

The amount of nizatidine in the sample can be calculated using the following equation:

Amount of Nizatidine (mg) = (V_s - V_b) * M * (MW / 4)

Where:

V_s = Volume of NBS solution consumed by the sample (mL)

V_b = Volume of NBS solution consumed by the blank (mL)

M = Molarity of the NBS solution (mol/L)

MW = Molecular weight of nizatidine (331.46 g/mol )

4 = Stoichiometric factor (moles of NBS reacting with 1 mole of nizatidine)

Data Presentation
Table 1: Summary of Titrimetric Analysis of Nizatidine Capsules
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Parameter Value

Labeled amount of Nizatidine per capsule 150 mg

Weight of powder from 20 capsules 5.00 g

Average weight per capsule 0.25 g

Weight of powder taken for analysis 0.167 g (equivalent to 100 mg Nizatidine)

Molarity of NBS solution 0.02 mol/L

Volume of sample solution taken for titration 10.0 mL

Blank titration reading (V_b) 0.10 mL

Sample titration reading (V_s) 12.20 mL

Calculated amount of Nizatidine per capsule 150.5 mg

% Assay 100.3%
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Caption: Experimental workflow for the titrimetric analysis of nizatidine.
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Caption: Logical relationship of the components in the nizatidine titration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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